4-amino-3-(trifluoromethyl)butan-1-ol
Description
“4-amino-3-(trifluoromethyl)butan-1-ol” is a chemically differentiated building block for organic synthesis and medicinal chemistry . It is traditionally challenging to access and is specifically used for the preparation of drug candidates containing hindered amine motifs .
Molecular Structure Analysis
The molecular weight of “4-amino-3-(trifluoromethyl)butan-1-ol” is 233.23 . The exact molecular structure is not clearly mentioned in the available resources.Physical And Chemical Properties Analysis
“4-amino-3-(trifluoromethyl)butan-1-ol” is an oil-like substance . It is stored at a temperature of 4°C .Safety and Hazards
The compound is considered hazardous. It has the following hazard statements: H302, H315, H318, H335 . These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . The precautionary statements include avoiding breathing fumes, mist, spray, vapors, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-3-(trifluoromethyl)butan-1-ol involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the protection of a hydroxyl group, the introduction of a trifluoromethyl group, and the conversion of a ketone to an alcohol.", "Starting Materials": [ "4-hydroxy-3-(trifluoromethyl)butan-1-ol", "Sodium hydride", "Bromoethane", "Sodium borohydride", "Acetic acid", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Protection of the hydroxyl group by reacting 4-hydroxy-3-(trifluoromethyl)butan-1-ol with acetic acid and sodium hydride to yield the corresponding acetate ester.", "Step 2: Introduction of a trifluoromethyl group by reacting the acetate ester with bromoethane and sodium hydride to yield the corresponding trifluoromethyl ether.", "Step 3: Reduction of the ketone to an alcohol by reacting the trifluoromethyl ether with sodium borohydride and acetic acid to yield the corresponding alcohol.", "Step 4: Deprotection of the hydroxyl group by reacting the alcohol with hydrochloric acid to yield the corresponding hydrochloride salt.", "Step 5: Conversion of the hydrochloride salt to the free base by reacting with sodium hydroxide.", "Step 6: Purification of the free base by recrystallization from ethanol and water to yield the final product, 4-amino-3-(trifluoromethyl)butan-1-ol." ] } | |
CAS RN |
1330753-66-6 |
Product Name |
4-amino-3-(trifluoromethyl)butan-1-ol |
Molecular Formula |
C5H10F3NO |
Molecular Weight |
157.1 |
Purity |
95 |
Origin of Product |
United States |
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